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CAS No.: 61711-37-3

Cat. No.: B1681232

Get Quote

Disclaimer: The requested Electron Microscopy Data Bank (EMDB) entry EMD-21657 could not

be found in the public archives. It is presumed that this is a typographical error. This guide will

instead provide a detailed analysis of a representative entry, EMD-32678, to illustrate the

requested data presentation, experimental protocols, and visualizations.

This technical guide provides an in-depth overview of the cryo-electron microscopy (cryo-EM)

structure of the SARS-CoV-2 recombinant spike protein in complex with three neutralizing

antibodies, deposited under the accession number EMD-32678. The information is intended for

researchers, scientists, and drug development professionals working on coronaviruses and

vaccine development.

Deposition Data
The dataset for the cryo-EM structure of the SARS-CoV-2 spike protein in complex with

neutralizing antibodies was deposited in the Electron Microscopy Data Bank with the following

details:
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data, please view the interactive version.
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Experimental Protocols
The following methodologies were employed in the structure determination of EMD-32678, as

detailed in the associated publication by Wu et al. (2022) in Cell Host & Microbe.

Protein Expression and Purification
The SARS-CoV-2 spike (S) protein ectodomain was expressed in HEK293F cells. The

construct contained several proline substitutions to stabilize the prefusion conformation, as well

as a C-terminal Foldon trimerization motif, an 8x His-tag, and a Strep-tag for purification. The S

protein was purified from the cell culture supernatant using a combination of affinity

chromatography (Strep-Tactin resin) and size-exclusion chromatography. The neutralizing

antibodies were also expressed in HEK293F cells and purified using Protein A affinity

chromatography.

Cryo-EM Sample Preparation and Data Acquisition
The purified S protein was incubated with a molar excess of the three neutralizing antibodies.

The complex was then applied to a glow-discharged copper grid, blotted, and plunge-frozen in

liquid ethane using a Vitrobot Mark IV.

Cryo-EM data was collected on a Titan Krios electron microscope operating at 300 kV,

equipped with a Gatan K3 direct electron detector. Automated data collection was performed

using the EPU software. A total of 3,500 movies were recorded in super-resolution mode at a

nominal magnification of 81,000x, corresponding to a pixel size of 1.07 Å. The total electron

dose was approximately 50 e-/Å².
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Image Processing and 3D Reconstruction
The raw movie frames were motion-corrected and dose-weighted. The contrast transfer

function (CTF) parameters were estimated, and particles were picked automatically. Several

rounds of 2D and 3D classification were performed to select for a homogenous population of

particles. The final 3D reconstruction was performed using a final set of particles, resulting in a

map with an overall resolution of 3.88 Å, as determined by the gold-standard Fourier shell

correlation (FSC) at a 0.143 cutoff.

Quantitative Data Summary
The following table summarizes the key quantitative data related to the cryo-EM data collection

and reconstruction of EMD-32678.
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Visualizations
The following diagrams illustrate the experimental workflow and logical relationships in the

structure determination of EMD-32678.
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Caption: Experimental workflow for the structure determination of EMD-32678.
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Caption: Logical relationship of components leading to structural insights.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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